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Compound of Interest

Compound Name: Butane-1,4-disulfonic acid

Cat. No.: B1266143

An In-depth Technical Guide to Butane-1,4-
disulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Butane-1,4-disulfonic acid, tailored for researchers, scientists, and professionals
in drug development. This document consolidates available data on its characteristics,
synthesis, and analytical methods, presenting them in a structured and accessible format.

Chemical Identity and Physical Properties

Butane-1,4-disulfonic acid is a symmetrical sulfonic acid with the chemical formula
CaH1006S2.[1] It is a corrosive and irritant compound, necessitating careful handling in a
laboratory setting.[2] The key physical and chemical properties are summarized in the table
below for easy reference.
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Property Value Reference
Molecular Formula CaH1006S2 [1]
Molecular Weight 218.3 g/mol [1]

CAS Number 27665-39-0 [1]
Appearance White to off-white solid [3]

Melting Point 84 °C [3]

Boiling Point Not available

Density 1.7+0.1 g/cm3

pKa (predicted) 1.41+0.50

N Soluble in water. Slightly
Solubility _ [4]
soluble in Methanol.

Synthesis of Butane-1,4-disulfonic Acid

The primary synthetic route to Butane-1,4-disulfonic acid involves the nucleophilic
substitution of a 1,4-dihalogenated butane with a sulfonating agent, typically sodium sulfite
(Na2S0:s).[2] This reaction proceeds in two main stages: first, the formation of the disodium salt
of Butane-1,4-disulfonic acid, followed by acidification to yield the final product.[2]

Experimental Protocol: Synthesis from 1,4-
Dibromobutane

This protocol describes a common laboratory-scale synthesis of Butane-1,4-disulfonic acid.
Materials:

e 1,4-dibromobutane

e Sodium sulfite (anhydrous)

e Deionized water
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o Ethanol

e Hydrochloric acid (concentrated)

Procedure:

e Formation of the Disodium Salt:

[e]

In a round-bottom flask equipped with a reflux condenser, combine 1,4-dibromobutane
and sodium sulfite in a 1:2 molar ratio in deionized water.[2]

o Heat the reaction mixture to reflux at a temperature of 110-120°C with continuous stirring
for approximately 10 hours. A 95% yield has been reported under these conditions.[2]

o Alternatively, using 1,4-dichlorobutane as the starting material requires a longer reflux
period of 20 hours at the same temperature to achieve an 83% vyield.[2]

o After the reaction is complete, cool the mixture to room temperature.

o Add ethanol to the cooled mixture to precipitate the disodium 1,4-butanedisulfonate.[5]

o Collect the white solid precipitate by vacuum filtration and wash with a small amount of
ethanol.[5]

o Dry the collected solid in a vacuum oven.[5]

e Acidification to Butane-1,4-disulfonic Acid:

[e]

Suspend the dried disodium salt in a suitable organic solvent such as ethanol.

o

Slowly add a strong acid, such as hydrochloric acid, to the suspension with stirring until
the solution becomes acidic.

o

The sodium chloride byproduct will precipitate out of the solution.

Filter the mixture to remove the sodium chloride.

[¢]
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o Evaporate the solvent from the filtrate under reduced pressure to obtain Butane-1,4-
disulfonic acid as a solid.

Below is a Graphviz diagram illustrating the general workflow for the synthesis of Butane-1,4-
disulfonic acid.

Synthesis Workflow

Start Materials:
1,4-Dihalobutane
Sodium Sulfite

U L]
U
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Synthesis of Butane-1,4-disulfonic acid.

Chemical Reactivity

The chemical behavior of Butane-1,4-disulfonic acid is primarily governed by the two strongly
acidic sulfonate groups and the alkane backbone.[2]

o Acidity: The sulfonic acid groups are highly acidic, readily donating their protons in agueous
solutions.

o Salt Formation: As a strong acid, it reacts with bases to form the corresponding sulfonate
salts. The disodium salt is a common and stable form of this compound.[2]

o Esterification: Butane-1,4-disulfonic acid can undergo esterification with alcohols to form
sulfonate esters.[2]

¢ Reduction: The sulfonic acid groups can be reduced to the corresponding thiols under
appropriate reducing conditions.[2]

o Oxidation: The alkane chain is susceptible to oxidation under harsh conditions with strong
oxidizing agents.[2]

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a suitable method for the analysis of
Butane-1,4-disulfonic acid.[6]

HPLC Protocol Example

o Column: A reverse-phase column such as Newcrom R1 can be used.[6]

» Mobile Phase: A mixture of acetonitrile (MeCN) and water, with phosphoric acid as a
modifier. For Mass Spectrometry (MS) compatible applications, formic acid should be used in
place of phosphoric acid.[6]

o Detection: UV detection is typically employed.
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This method can be scaled for preparative separation to isolate impurities and is also suitable
for pharmacokinetic studies.[6]

The following diagram outlines a general workflow for the HPLC analysis of Butane-1,4-
disulfonic acid.

HPLC Analysis Workflow

Sample Preparation
(Dissolve in Mobile Phase)
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HPLC analysis of Butane-1,4-disulfonic acid.

Spectral Data

While detailed spectral data for the free acid is not readily available in the public domain,
information for its disodium salt (CAS 36589-61-4) provides some insight.

¢ IH NMR (in D20): The proton NMR spectrum of the disodium salt shows two signals
corresponding to the two sets of methylene protons. The protons alpha to the sulfonate
groups are expected to be shifted downfield compared to the beta protons.[7]

e 1B3C NMR (in D20): The carbon-13 NMR spectrum of the disodium salt displays two peaks,
consistent with the two chemically distinct carbon environments in the butane chain.[7]

» IR (KBr disc): The infrared spectrum of the disodium salt exhibits strong absorption bands
characteristic of the sulfonate group (S=0O stretching).[7]

Biological Activity and Signaling Pathways

Currently, there is no direct evidence in the scientific literature detailing the involvement of
Butane-1,4-disulfonic acid in specific signaling pathways. However, its disodium salt has
been noted as an important intermediate in the synthesis of the drug Ademetionine (S-
adenosyl-L-methionine), which is used in the treatment of liver diseases.[8] This suggests an
indirect role in pharmaceutical development. Further research is required to elucidate any direct
biological activity or interaction with cellular signaling cascades.

Safety and Handling

Butane-1,4-disulfonic acid is classified as a corrosive and irritant substance.[2] Appropriate
personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn
when handling this compound. It should be used in a well-ventilated area, such as a fume
hood.

Conclusion
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This technical guide has summarized the key physical and chemical properties, synthesis, and
analytical methods for Butane-1,4-disulfonic acid. While some quantitative data and detailed
experimental protocols are available, further research is needed to fully characterize this
compound, particularly regarding its boiling point, experimental pKa values, and potential
biological activities. The information provided herein serves as a valuable resource for
scientists and researchers working with this compound in various applications, including drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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